(4-Bromo-2-cyanophenyl)methyl-(3-chloro-4-methoxyphenyl)cyanamide

• IUPAC Name: (4-bromo-2-cyanophenyl)methyl-(3-chloro-4-methoxyphenyl)cyanamide
• InChI: InChI=1S/C16H11BrClN3O/c1-22-16-5-4-14(7-15(16)18)21(10-20)9-11-2-3-13(17)6-12(11)8-19/h2-7H,9H2,1H3
• InChI Key: XJCVQCJBBDDSNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC2=C(C=C(C=C2)Br)C#N)C#N)Cl
• Molecular Formula: C16H11BrClN3O
• Molecular Weight: 376.63 g/mol
• CAS No.: 2411293-24-6

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic phenyl rings would likely contribute to the compound’s stability. The halogens (bromine and chlorine) are likely to be electron withdrawing, while the methoxy group is likely to be electron donating.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The halogens might make the compound susceptible to nucleophilic substitution reactions, while the cyanide and cyanamide groups could potentially undergo addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its polarity would be influenced by the polar cyanide and methoxy groups, which could also impact its solubility in different solvents.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to comment on its mechanism of action. The compound’s behavior would depend on its environment and the other molecules present.

Safety and Hazards

As with any chemical compound, handling “(4-Bromo-2-cyanophenyl)methyl-(3-chloro-4-methoxyphenyl)cyanamide” would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex organic molecules, or studied for potential biological activity.